Cas no 1270047-69-2 ((3R)-3-amino-3-(5-chloro-2-methoxyphenyl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(5-chloro-2-methoxyphenyl)propan-1-ol
• CAS No: 1270047-69-2
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 6408134
• PubChem ID: 95441947
• Update Time: 2025-06-29

(3R)-3-amino-3-(5-chloro-2-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(5-chloro-2-methoxyphenyl)propan-1-ol
• EN300-1164099
• 1270047-69-2

• Inchi： 1S/C10H14ClNO2/c1-14-10-3-2-7(11)6-8(10)9(12)4-5-13/h2-3,6,9,13H,4-5,12H2,1H3/t9-/m1/s1
• InChI Key： IISZDTLKLXOCDP-SECBINFHSA-N
• SMILES： ClC1C=CC(=C(C=1)[C@@H](CCO)N)OC

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on (3R)-3-amino-3-(5-chloro-2-methoxyphenyl)propan-1-ol

(3R)-3-amino-3-(5-chloro-2-methoxyphenyl)propan-1-ol: A Comprehensive Overview

The compound with CAS No. 1270047-69-2, commonly referred to as (3R)-3-amino-3-(5-chloro-2-methoxyphenyl)propan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its diverse applications and biological activities. In recent years, advancements in synthetic methodologies and computational modeling have shed light on its potential uses in drug discovery and material science.

Structural Features and Synthesis

The molecule consists of a chiral center at the third carbon atom, which is bonded to an amino group (-NH₂), a hydroxyl group (-OH), and a substituted phenyl ring. The phenyl ring is further substituted with a chlorine atom at the 5-position and a methoxy group (-OCH₃) at the 2-position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for further chemical modifications.

Recent studies have explored novel synthetic routes to this compound, leveraging asymmetric catalysis and enantioselective reactions. For instance, researchers have employed proline-derived catalysts to achieve high enantiomeric excess in the synthesis of (3R)-3-amino-3-(5-chloro-2-methoxyphenyl)propan-1-ol, highlighting its potential as a chiral building block in medicinal chemistry.

Biological Activity and Pharmacological Potential

One of the most promising aspects of (3R)-3-amino-3-(5-chloro-2-methoxyphenyl)propan-1-ol lies in its biological activity. Preclinical studies have demonstrated its ability to modulate key enzymes and receptors involved in various disease pathways. For example, it has shown potential as an inhibitor of certain kinases, which are critical targets in oncology and inflammation research.

Moreover, the compound exhibits selectivity towards G-protein coupled receptors (GPCRs), suggesting its role in neurotransmitter signaling pathways. Recent findings from molecular docking studies indicate that the amino and hydroxyl groups play a pivotal role in binding interactions, underscoring the importance of stereochemistry in determining bioactivity.

Applications in Drug Discovery

The unique combination of functional groups in (3R)-3-amino-3-(5-chloro-2-methoxyphenyl)propan-1-ol makes it an attractive candidate for drug discovery programs targeting neurodegenerative diseases, cancer, and metabolic disorders. Its ability to penetrate cellular membranes efficiently has been validated through permeability assays, further enhancing its suitability as a lead compound.

Recent advancements in high-throughput screening techniques have enabled researchers to evaluate its efficacy against a wide range of disease models. For instance, studies conducted on Alzheimer's disease models have revealed its potential to mitigate amyloid-beta aggregation, a hallmark of neurodegenerative conditions.

Synthetic Modifications and Derivatives

To optimize pharmacokinetic properties and enhance bioavailability, chemists have explored various synthetic modifications of (3R)-3-amino-3-(5-chloro-2-methoxyphenyl)propan-1